1-Ethoxy-1-oxo-3-({[(2-phenylethyl)carbamoyl]methyl}sulfanyl)propan-2-aminium trifluoroacetate

• IUPAC Name: [1-ethoxy-1-oxo-3-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanylpropan-2-yl]azanium;2,2,2-trifluoroacetate
• InChI: InChI=1S/C15H22N2O3S.C2HF3O2/c1-2-20-15(19)13(16)10-21-11-14(18)17-9-8-12-6-4-3-5-7-12;3-2(4,5)1(6)7/h3-7,13H,2,8-11,16H2,1H3,(H,17,18);(H,6,7)
• InChI Key: VWYLFBYXRHHLAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CSCC(=O)NCCC1=CC=CC=C1)[NH3+].C(=O)(C(F)(F)F)[O-]
• Molecular Formula: C17H23F3N2O5S
• Molecular Weight: 424.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This can include the starting materials, reaction conditions, catalysts, and the overall yield of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D structure of the molecule. This can include bond lengths, bond angles, and the spatial arrangement of atoms.

Chemical Reactions Analysis

Chemical reactions analysis involves understanding how the compound reacts with other chemicals. This can include the types of reactions it undergoes, the products formed, and the conditions required for these reactions.

Physical And Chemical Properties Analysis

This involves understanding the compound’s physical and chemical properties. This can include melting point, boiling point, solubility, reactivity, and spectral properties.

Scientific Research Applications

Chemical Synthesis and Derivatives

1-Ethoxy-1-oxo-3-({[(2-phenylethyl)carbamoyl]methyl}sulfanyl)propan-2-aminium trifluoroacetate plays a significant role in the synthesis of various chemical compounds. For example, it is involved in the synthesis of aromatic carbamates derivatives with a chromen-2-one fragment, demonstrating its utility in creating complex organic structures (Velikorodov et al., 2014). Similar processes are seen in the synthesis of carbamate derivatives of coumarin and chromene, highlighting its versatility in organic synthesis (Velikorodov & Imasheva, 2008).

Role in Organophosphorus Compounds

The compound is also significant in the study of organophosphorus compounds. For instance, it reacts with the dimer of p-methoxyphenyl-thionophosphine sulfide to produce 3H-1,2-dithiole-3-thiones (Pedersen & Lawesson, 1974). This reaction is crucial for understanding the behavior and potential applications of organophosphorus chemicals.

Applications in Organic Chemistry

Further, its use in the synthesis of 1-Ethoxy-3-trifluoromethyl-1,3-butadiene and related derivatives opens avenues in the creation of functionalized (trifluoromethyl)benzenes and pyridines, which are important in various organic chemistry applications (Volle & Schlosser, 2002).

Potential in Pharmaceutical Chemistry

In the context of pharmaceutical chemistry, this compound is involved in the synthesis of biologically interesting ethyl 6-aryl-3-ethoxy-6-oxo-2, 4-hexadienoates, indicating its potential in drug development and medicinal chemistry (Tanaka et al., 1996).

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with the compound. This can include toxicity, flammability, environmental impact, and precautions for handling and storage.